Cas no 71033-00-6 (1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)-)
71033-00-6 structure
Product Name:1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)-
CAS No:71033-00-6
MF:C14H10BrNO4
MW:336.137503147125
CID:569622
PubChem ID:116984
Update Time:2025-04-19
1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)-
- 2-anilino-5-bromoterephthalic acid
- 2-bromo-5-(phenylamino)benzene-1,4-dicarboxylic acid
- 71033-00-6
- AKOS024336388
- NS00037143
- DTXSID0072223
- SCHEMBL708364
- EINECS 275-140-0
- 1,4-Benzenedicarboxylic acid, 2-bromo-5-(phenylamino)-
-
- Inchi: 1S/C14H10BrNO4/c15-11-6-10(14(19)20)12(7-9(11)13(17)18)16-8-4-2-1-3-5-8/h1-7,16H,(H,17,18)(H,19,20)
- InChI Key: XEXVUFBWMIYKRM-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)O)=C(C=C1C(=O)O)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 334.9793
- Monoisotopic Mass: 334.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- Density: 1.708
- Boiling Point: 493°C at 760 mmHg
- Flash Point: 252°C
- Refractive Index: 1.713
- PSA: 86.63
1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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